Cas no 299207-00-4 ((E)-1-(4-(4-Fluorophenoxy)phenyl)-3-(dimethylamino)prop-2-en-1-one)

• Product Name: (E)-1-(4-(4-Fluorophenoxy)phenyl)-3-(dimethylamino)prop-2-en-1-one
• CAS No: 299207-00-4
• MF: C₁₇H₁₆FNO₂
• MW: 285.312848091125
• CID: 5733178
• Update Time: 2025-06-14

(E)-1-(4-(4-Fluorophenoxy)phenyl)-3-(dimethylamino)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(dimethylamino)-1-[4-(4-fluorophenoxy)phenyl]-
• (E)-1-(4-(4-Fluorophenoxy)phenyl)-3-(dimethylamino)prop-2-en-1-one

• Inchi： 1S/C17H16FNO2/c1-19(2)12-11-17(20)13-3-7-15(8-4-13)21-16-9-5-14(18)6-10-16/h3-12H,1-2H3
• InChI Key： AENNHUHISIWUAQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC2=CC=C(F)C=C2)C=C1)(=O)C=CN(C)C

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 386.9±42.0 °C(Predicted)
• pka: 6.43±0.70(Predicted)

Additional information on (E)-1-(4-(4-Fluorophenoxy)phenyl)-3-(dimethylamino)prop-2-en-1-one

Comprehensive Overview of (E)-1-(4-(4-Fluorophenoxy)phenyl)-3-(dimethylamino)prop-2-en-1-one (CAS No. 299207-00-4)

The compound (E)-1-(4-(4-Fluorophenoxy)phenyl)-3-(dimethylamino)prop-2-en-1-one (CAS No. 299207-00-4) is a specialized organic molecule with a unique structural framework. This α,β-unsaturated ketone derivative features a fluorophenoxy moiety and a dimethylamino group, making it a subject of interest in pharmaceutical and material science research. Its molecular formula, C17H16FNO2, and distinct E-configuration contribute to its potential applications in drug discovery and functional materials.

In recent years, the demand for fluorinated compounds like 299207-00-4 has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly intrigued by its electron-withdrawing and electron-donating properties, which are critical for designing small-molecule inhibitors and photoactive materials. The compound’s conjugated system also makes it a candidate for organic electronics, aligning with the growing trend of sustainable and high-performance materials.

The synthesis of (E)-1-(4-(4-Fluorophenoxy)phenyl)-3-(dimethylamino)prop-2-en-1-one typically involves a Claisen-Schmidt condensation reaction, a widely used method for preparing chalcone derivatives. This process highlights the compound’s versatility and scalability, addressing the need for cost-effective production in industrial applications. Its crystalline form and solubility profile further enhance its utility in formulation development.

From a pharmacological perspective, this compound’s bioisosteric potential is noteworthy. The 4-fluorophenoxy group mimics common pharmacophores found in kinase inhibitors and GPCR modulators, making it a valuable scaffold for medicinal chemistry. Recent studies explore its role in anti-inflammatory and neuroprotective pathways, responding to the rising interest in targeted therapies for chronic diseases.

In the realm of green chemistry, CAS 299207-00-4 exemplifies the shift toward eco-friendly synthesis. Its low toxicity and biodegradability align with global regulations like REACH, catering to environmentally conscious industries. Additionally, its UV-absorbing properties are being investigated for sunscreen formulations, tapping into the booming cosmeceutical market.

Analytical characterization of this compound employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research and commercial use. These methods address the stringent quality standards demanded by pharmaceutical manufacturers and material scientists.

As the scientific community continues to explore fluorine-containing compounds, (E)-1-(4-(4-Fluorophenoxy)phenyl)-3-(dimethylamino)prop-2-en-1-one stands out for its multifaceted applications. Whether in drug development, advanced materials, or sustainable chemistry, this compound exemplifies innovation at the intersection of molecular design and practical utility.